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For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of SRI 37892, a potent Frizzled 7 (Fzd7) inhibitor, using dimethyl sulfoxide

(DMSO) as the solvent.[1][2][3][4] Adherence to this protocol is crucial for ensuring the

accuracy and reproducibility of experimental results in studies investigating Wnt/β-catenin

signaling pathways and cancer cell viability.[1][2][3][5] The provided guidelines cover material

specifications, step-by-step preparation instructions, and recommendations for proper storage

to maintain the compound's integrity.

Introduction to SRI 37892
SRI 37892 is a small molecule inhibitor that targets the Frizzled 7 (Fzd7) transmembrane

domain, thereby blocking Wnt/β-catenin signaling.[2][4] It has demonstrated potent activity in

downregulating Wnt signaling and inhibiting the proliferation of various cancer cell lines.[1][3]

Accurate preparation of a stable, concentrated stock solution is the first critical step for any in

vitro or in vivo studies involving this compound. DMSO is a common solvent for such

hydrophobic small molecules due to its high solubilizing capacity.[1][6] However, careful

handling is necessary to avoid solvent-induced artifacts in biological assays.[7][8]
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A summary of the essential physicochemical properties of SRI 37892 is presented in Table 1.

This information is fundamental for accurate stock solution preparation and subsequent

dilutions.

Property Value Reference

Molecular Weight 465.53 g/mol [1][4]

CAS Number 1030769-75-5 [1][2][9]

Chemical Formula C26H19N5O2S [1][4]

Solubility in DMSO 50 mg/mL (approx. 107.4 mM) [1]

Appearance Powder [1]

Table 1: Physicochemical Properties of SRI 37892

Experimental Protocol: Preparation of a 10 mM SRI
37892 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of SRI 37892 in DMSO. This

concentration is a common starting point for serial dilutions in most cell-based assays.

Materials and Equipment
SRI 37892 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Preparation Workflow
The overall workflow for preparing the SRI 37892 stock solution is illustrated in the diagram

below.

Preparation Steps

Calculation

1. Weigh SRI 37892

2. Add Anhydrous DMSO

3. Dissolve Compound

4. Aliquot Stock Solution

5. Store at -20°C or -80°C

Calculate Required Mass
and Volume
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Figure 1: Workflow for SRI 37892 Stock Solution Preparation.
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Step-by-Step Procedure
Calculate the required mass of SRI 37892: To prepare 1 mL of a 10 mM stock solution, use

the following calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 465.53 g/mol x 1000 mg/g

Mass (mg) = 4.6553 mg

Weigh the SRI 37892 powder:

Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.

Carefully weigh out approximately 4.66 mg of SRI 37892 powder into the tared container.

It is often more practical to weigh a slightly larger amount (e.g., 5 mg) and adjust the

volume of DMSO accordingly.

Add DMSO:

If you weighed exactly 4.66 mg, add 1 mL of anhydrous DMSO.

If you weighed a different mass, calculate the required volume of DMSO using the

following formula:

Volume (mL) = [Mass (mg) / 465.53 ( g/mol )] / 10 (mmol/L)

For example, for 5 mg of SRI 37892: Volume (mL) = (5 / 465.53) / 10 = 1.074 mL

Dissolve the compound:

Tightly cap the tube or vial.

Vortex the solution until the SRI 37892 powder is completely dissolved. Gentle warming in

a 37°C water bath or sonication can aid dissolution if necessary.[1] Visually inspect the

solution to ensure there are no visible particles.

Aliquot and Store:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected

from light.[7]

Dilution to Working Concentration
When preparing working solutions for cell-based assays, it is recommended to perform serial

dilutions. The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to minimize cytotoxicity.[7]

The signaling pathway affected by SRI 37892 is depicted below.
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Figure 2: Wnt/β-catenin Signaling and the inhibitory action of SRI 37892.

Safety Precautions
SRI 37892 is for research use only.
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Handle the compound and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.

Consult the Safety Data Sheet (SDS) for SRI 37892 and DMSO for complete safety

information.

By following these detailed application notes and protocols, researchers can confidently

prepare SRI 37892 stock solutions that will yield reliable and reproducible results in their

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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